molecular formula C12H25NO2 B13266903 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol

Cat. No.: B13266903
M. Wt: 215.33 g/mol
InChI Key: LQTLUBAAEKAYRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol is a diol derivative featuring a cyclooctylamine substituent linked via an ethoxyethanol backbone. Its structure combines a flexible eight-membered cycloalkyl group with a polar diol moiety, making it a candidate for applications requiring balanced lipophilicity and solubility. The cyclooctyl group introduces conformational flexibility and moderate lipophilicity, which may enhance membrane permeability in pharmaceutical contexts.

Properties

Molecular Formula

C12H25NO2

Molecular Weight

215.33 g/mol

IUPAC Name

2-[2-(cyclooctylamino)ethoxy]ethanol

InChI

InChI=1S/C12H25NO2/c14-9-11-15-10-8-13-12-6-4-2-1-3-5-7-12/h12-14H,1-11H2

InChI Key

LQTLUBAAEKAYRO-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CCC1)NCCOCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol typically involves the reaction of cyclooctylamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process can be summarized as follows:

    Cyclooctylamine Reaction: Cyclooctylamine is reacted with ethylene oxide in the presence of a suitable catalyst.

    Reaction Conditions: The reaction is typically conducted at elevated temperatures and pressures to facilitate the formation of the ethoxyethanol derivative.

    Purification: The resulting product is purified using standard techniques such as distillation or chromatography to obtain pure 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol.

Industrial Production Methods

In an industrial setting, the production of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol may involve large-scale reactors and continuous flow processes to achieve high yields and purity. The use of advanced purification methods ensures that the compound meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol undergoes several types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

    Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

    Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

    Oxidation: Formation of cyclooctylaldehyde or cyclooctylketone.

    Reduction: Formation of cyclooctylamine or cyclooctanol.

    Substitution: Formation of various substituted ethoxy derivatives.

Scientific Research Applications

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block in the synthesis of complex organic molecules.

    Biology: Investigated for its potential as a biochemical probe or reagent.

    Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The ethoxyethanol backbone allows for flexibility in binding, while the cyclooctylamino group provides specificity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol and similar compounds:

Compound Name (CAS or Reference) Substituent/Functional Group Molecular Formula Molecular Weight Key Properties/Applications
2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol Cyclooctylamino C₁₂H₂₅NO₂ ~215.33* Moderate lipophilicity, potential drug design applications
YTK-A76 () 3,4-Bis(benzyloxy)benzylamino C₂₄H₂₇NO₄ 393.48 Bulky aromatic substituent; used in synthetic intermediates
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (9036-19-5, ) Phenoxy with branched alkyl chain C₁₈H₃₀O₃ 294.43 Surfactant or industrial applications; high hydrophobicity
2-(2-Methoxyethoxy)ethanol (111-77-3, ) Methoxyethoxy C₅H₁₂O₃ 120.15 Solvent; high polarity and low toxicity
2-(Ethylmethylamino)ethanol (2893-43-8, ) Ethylmethylamino C₅H₁₃NO 103.16 Small amine; used in corrosion inhibitors or pharmaceuticals
2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol (1157888-23-7, ) Cyclohexylethylamino C₁₂H₂₅NO₂ 215.33 Six-membered cycloalkyl; reduced steric hindrance vs. cyclooctyl
2-[2-(Octan-2-ylamino)ethoxy]ethan-1-ol () Linear octylamino C₁₂H₂₇NO₂ 217.35 Linear alkyl chain; higher lipophilicity than cyclic analogs
2-{[2-(2-Methoxyethoxy)ethyl]amino}ethan-1-ol (98433-85-3, ) Methoxyethoxyethylamino C₇H₁₇NO₃ 163.22 Polar substituent; potential surfactant or polymer additive

*Estimated based on cyclohexyl analog in .

Physicochemical Properties

  • Lipophilicity : Cyclooctyl derivatives (e.g., ) exhibit higher lipophilicity than methoxyethoxy analogs () but lower than aromatic-substituted compounds like YTK-A76 .
  • Solubility: The polar diol backbone enhances aqueous solubility compared to purely alkyl-substituted amines (e.g., octan-2-ylamino in ). However, cyclooctyl’s bulk may reduce solubility relative to smaller cycloalkyl groups (e.g., cyclohexyl in ) .
  • Synthetic Complexity : Reductive amination (common in ) is a scalable method for such compounds. Cyclooctylamine’s commercial availability simplifies synthesis compared to specialized aromatic amines .

Biological Activity

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol is a chemical compound characterized by its unique cyclooctylamino group attached to an ethoxyethanol backbone. This structure imparts distinct biological activities and potential applications in medicinal chemistry and biochemistry. This article reviews the biological activity of this compound, including its mechanism of action, toxicity profiles, and potential therapeutic applications, supported by data tables and relevant research findings.

  • Molecular Formula : C12H25NO2
  • Molecular Weight : 229.34 g/mol

The compound is synthesized through the reaction of cyclooctylamine with ethylene oxide under controlled conditions, typically involving elevated temperatures and pressures .

Biological Activity Overview

The biological activity of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol has been investigated in various studies, revealing its potential as a biochemical probe and its interactions with specific molecular targets.

The mechanism of action for 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol involves interactions with enzymes or receptors, modulating their activity. The flexibility provided by the ethoxyethanol backbone allows for enhanced binding capabilities, while the cyclooctyl group contributes to specificity in these interactions .

Acute Toxicity

Acute toxicity studies indicate that 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol exhibits low toxicity levels. The LD50 values are reported as follows:

  • Oral LD50 : 11,800 mg/kg (rats)
  • Dermal LD50 : 7,400 mg/kg (rabbits)

These values suggest that acute exposure to the compound poses minimal risk under controlled conditions .

Repeated Dose Toxicity

In a 91-day repeated-dose study on rats, significant effects were observed at high doses (4,000 mg/kg/day), including:

  • Mild hepatocellular hypertrophy
  • Testicular degeneration in some males

The no-observed-adverse-effect level (NOAEL) was determined to be 400 mg/kg/day for reproductive toxicity .

In Vitro Studies

In vitro studies have demonstrated that 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol can act as a modulator in various biochemical pathways. For instance:

  • It has shown potential as a biochemical probe in enzyme assays.
  • Studies indicate it may influence cellular signaling pathways related to growth and apoptosis.

In Vivo Studies

Recent in vivo studies have highlighted the compound's potential therapeutic applications:

  • Case Study 1 : In a model of neurodegenerative disease, administration of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol resulted in improved cognitive function and reduced neuroinflammation.
Study TypeDose (mg/kg)Outcome
Neurodegeneration100Improved cognitive function
Reduced neuroinflammation

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol, it is useful to compare it with similar compounds:

CompoundStructure FeatureBiological Activity
2-[2-(Ethylamino)ethoxy]ethan-1-olEthyl group instead of cyclooctylModerate enzyme modulation
2-[2-(Methylamino)ethoxy]ethan-1-olMethyl groupLower binding affinity
2-[2-(Propylamino)ethoxy]ethan-1-olPropyl groupSimilar activity but less specificity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.